Cas no 844634-13-5 (Butanoic acid, 4-formyl-2-methoxyphenyl ester)

Butanoic acid, 4-formyl-2-methoxyphenyl ester structure
844634-13-5 structure
Product Name:Butanoic acid, 4-formyl-2-methoxyphenyl ester
CAS No:844634-13-5
MF:C12H14O4
MW:222.237164020538
CID:667160
PubChem ID:12103056
Update Time:2025-04-19

Butanoic acid, 4-formyl-2-methoxyphenyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 4-formyl-2-methoxyphenyl ester
    • (4-formyl-2-methoxyphenyl) butanoate
    • SCHEMBL891609
    • 844634-13-5
    • DTXSID20477619
    • Inchi: 1S/C12H14O4/c1-3-4-12(14)16-10-6-5-9(8-13)7-11(10)15-2/h5-8H,3-4H2,1-2H3
    • InChI Key: FWHDAFFMONQTTP-UHFFFAOYSA-N
    • SMILES: O(C(CCC)=O)C1C=CC(C=O)=CC=1OC

Computed Properties

  • Exact Mass: 222.08920892g/mol
  • Monoisotopic Mass: 222.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 52.6Ų
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